N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C19H20N2O4/c1-11(2)18(22)20-13-6-8-15-14(10-13)21-19(25-15)12-5-7-16(23-3)17(9-12)24-4/h5-11H,1-4H3,(H,20,22)
• InChI Key: PNQWWDMWMZTVAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide, also known as DMXB-A, is a synthetic compound that has gained interest in the scientific community due to its potential therapeutic effects on various neurological disorders. DMXB-A belongs to the class of compounds known as benzoxazoles, which have been shown to exert anti-inflammatory, antioxidant, and neuroprotective effects.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide exerts its effects by activating the alpha7 nicotinic acetylcholine receptor (nAChR), a receptor that is involved in various physiological processes, including learning and memory, attention, and inflammation. Activation of the alpha7 nAChR by this compound leads to the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects
This compound has been shown to exert anti-inflammatory, antioxidant, and neuroprotective effects, which may contribute to its therapeutic effects on various neurological disorders. This compound has also been shown to increase the expression of various genes involved in synaptic plasticity, which may contribute to its effects on cognitive function and memory.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for the alpha7 nAChR. However, this compound has several limitations, including its poor solubility in water and its rapid metabolism in vivo.

Future Directions

For research on N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide include the development of more potent and selective analogs, the investigation of its effects on other neurological disorders, and the optimization of its pharmacokinetic properties for use in clinical trials. Additionally, the role of the alpha7 nAChR in various physiological processes, including inflammation and immune function, warrants further investigation.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide involves the reaction of 3,4-dimethoxybenzaldehyde with 2-amino-2-methyl-1-propanol to form the intermediate benzoxazole. The benzoxazole is then reacted with acryloyl chloride to form the final product, this compound.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide has been studied extensively for its potential therapeutic effects on various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the motor symptoms of Parkinson's disease.